Cas no 1344265-97-9 (N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine)

• Product Name: N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine
• CAS No: 1344265-97-9
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• MDL: MFCD18849566
• CID: 4591046
• Update Time: 2025-10-29

N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine
• 3-Oxetanamine, N-[[4-(trifluoromethyl)phenyl]methyl]-

• MDL： MFCD18849566
• Inchi： 1S/C11H12F3NO/c12-11(13,14)9-3-1-8(2-4-9)5-15-10-6-16-7-10/h1-4,10,15H,5-7H2
• InChI Key： JTSUWOOUOPYKGX-UHFFFAOYSA-N
• SMILES： O1CC(NCC2=CC=C(C(F)(F)F)C=C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine

N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine: A Comprehensive Overview

N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine, also known by its CAS number 1344265-97-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials. The name itself highlights key structural features: the trifluoromethyl group attached to a benzyl moiety and the oxetane ring with an amine substituent. These elements contribute to the compound's distinctive chemical behavior and reactivity.

The trifluoromethyl group is a well-known electron-withdrawing substituent, which can significantly influence the electronic properties of the molecule. In this compound, it is attached to a benzene ring, creating a trifluoromethylbenzyl group. This substitution pattern enhances the stability of the molecule and can modulate its interaction with other chemical entities. The oxetane ring, on the other hand, is a four-membered cyclic ether with unique mechanical and electronic properties. The presence of an amine group at the 3-position of the oxetane ring introduces additional functional diversity, making this compound versatile for various chemical transformations.

Recent studies have explored the synthesis and characterization of N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine in detail. Researchers have employed advanced spectroscopic techniques such as NMR and mass spectrometry to confirm its structure and purity. These investigations have revealed that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Furthermore, its electronic properties have been analyzed using computational chemistry methods, providing insights into its potential as a building block for more complex molecules.

In terms of applications, N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine has shown promise in the field of drug discovery. Its unique combination of electron-withdrawing and amine functionalities makes it an attractive candidate for designing bioactive molecules. Recent research has focused on its ability to act as a scaffold for constructing peptide-like structures, which could potentially target specific biological pathways. Additionally, its role as an intermediate in organic synthesis has been explored, highlighting its utility in constructing larger and more complex molecules.

The compound's oxetane ring has also been studied for its potential in polymer chemistry. The four-membered ring's inherent strain can be harnessed to create novel polymer networks with improved mechanical properties. Recent advancements in polymerization techniques have enabled the incorporation of N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine into polymeric materials, resulting in enhanced durability and flexibility. These findings underscore its potential in developing next-generation materials for industrial applications.

From an environmental standpoint, N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under certain conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This attribute is particularly valuable in industries where sustainable practices are prioritized.

In conclusion, N-[4-(Trifluoromethyl)benzyl]oxetan-3-amine (CAS No: 1344265-97-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure endows it with exceptional chemical properties, making it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound, its role in advancing science and technology is expected to grow significantly.